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Compound of Interest

Compound Name:
3-Cyclopropoxy-2-iodo-4-

nitropyridine

Cat. No.: B14827929

Get Quote

Executive Summary
Target Molecule: 3-Cyclopropoxy-2-iodo-4-nitropyridine[1]

CAS Registry Number: 1243448-92-1[1]

Molecular Formula:

Key Challenges:

O-Cyclopropylation: Direct

alkylation with cyclopropyl halides is kinetically hindered.

Regiocontrol: Direct nitration of 3-alkoxypyridines typically favors the C2 or C6 positions.

Accessing the C4-nitro congener requires N-oxide direction.[2]

Halogen Integrity: Preserving the C2-iodo functionality during harsh nitration conditions.
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The most robust pathway disconnects the molecule to 2-chloro-3-hydroxypyridine. The iodine is

introduced in the final stage via Finkelstein exchange to avoid de-iodination during nitration.

The 4-nitro group is installed via N-oxide chemistry to override the natural C6-directing effect of

the alkoxy group.
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Figure 1: Retrosynthetic strategy leveraging N-oxide directing effects for C4-nitration.

Detailed Synthetic Protocol
Phase 1: O-Cyclopropylation of 2-Chloro-3-
hydroxypyridine
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Objective: Install the cyclopropyl ether linkage. Rationale: Cyclopropyl bromide is unreactive in

standard

reactions due to ring strain and steric hindrance. The reaction requires high temperature and a
polar aprotic solvent.

Reagents & Conditions:

Substrate: 2-Chloro-3-hydroxypyridine (1.0 eq)

Alkylating Agent: Bromocyclopropane (2.0 - 3.0 eq)

Base: Cesium Carbonate (

, 2.0 eq)

Additive: Potassium Iodide (KI, 0.1 eq) - Essential for in-situ formation of iodocyclopropane.

Solvent: DMSO or DMF (Anhydrous)

Temp/Time: 100–110 °C for 16–24 hours.

Protocol:

Charge a pressure vessel with 2-chloro-3-hydroxypyridine,

, and KI in DMSO.

Add Bromocyclopropane. Seal the vessel (BP of Bromocyclopropane is ~69°C; containment

is necessary).

Heat to 100°C with vigorous stirring.

Workup: Cool to RT, dilute with water, and extract with Ethyl Acetate (EtOAc). Wash organic

layer with brine to remove DMSO.

Yield Expectation: 60–75%.

Phase 2: Oxidation and Regioselective Nitration
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Objective: Install the nitro group at the C4 position. Rationale: The 3-alkoxy group directs

electrophiles to C2 (blocked) or C6 (para). To force nitration at C4, we convert the pyridine to its

N-oxide, which activates C4 towards nucleophilic attack but also directs electrophilic nitration to

C4 via the N-methoxypyridinium intermediate mechanism.

Step 2A: N-Oxidation

Reagents: m-CPBA (1.2 eq) in DCM or

/Urea-TFAA.

Conditions: 0°C to RT, 4 hours.

Product:2-Chloro-3-cyclopropoxypyridine N-oxide.

Step 2B: Nitration

Reagents: Fuming

/ Conc.

.

Conditions: Heat to 60–80°C. Monitor carefully (exothermic).

Mechanism: The N-oxide oxygen is protonated/nitrated, and the nitro group migrates or

attacks the C4 position (para to the N-oxide).

Product:2-Chloro-3-cyclopropoxy-4-nitropyridine N-oxide.

Phase 3: Deoxygenation and Halogen Exchange
Objective: Remove the N-oxide and convert the 2-chloro group to the final 2-iodo group.

Step 3A: Deoxygenation

Reagents:

(2.0 eq) in
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or Fe powder/Acetic Acid (mild).

Note:

is preferred to avoid reducing the nitro group (which Fe/AcOH might do).

Conditions: Reflux, 2 hours.

Product:2-Chloro-3-cyclopropoxy-4-nitropyridine.

Step 3B: Finkelstein Reaction (Cl

I)

Reagents: Sodium Iodide (NaI, 5.0 eq), Acetyl Chloride (1.0 eq) or HI (57%).

Solvent: Acetonitrile (MeCN) or 2-Butanone.

Conditions: Reflux (80°C).

Mechanism: The 4-nitro group strongly activates the 2-chloro position for Nucleophilic

Aromatic Substitution (

). Iodide displaces Chloride.

Purification: Silica gel chromatography (Hexane/EtOAc).

Critical Process Parameters (CPPs) & Data
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Parameter Specification Scientific Rationale

Reaction Temp (Phase 1) 100°C ± 5°C

Activation energy for

cyclopropyl

is high. Below 90°C, reaction

stalls.

Stoichiometry (Phase 1) Bromocyclopropane > 2.0 eq
Compensates for volatility and

hydrolysis of the alkyl halide.

Nitration Temp (Phase 2) < 85°C
Prevent thermal runaway of

the nitro-pyridine species.

Water Content (Phase 3) < 0.1% (Anhydrous)

Water inhibits the Finkelstein

reaction and hydrolyzes

.

Workflow Visualization
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Figure 2: Step-by-step reaction workflow with critical reagents.

Analytical Validation
To confirm the identity of 3-Cyclopropoxy-2-iodo-4-nitropyridine, the following analytical

signatures must be verified:

1H NMR (DMSO-d6, 400 MHz):
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~8.2 ppm (d, 1H, C6-H) – Doublet due to coupling with C5.

~7.8 ppm (d, 1H, C5-H).

~4.1 ppm (m, 1H, Cyclopropyl CH-O).

~0.8–0.9 ppm (m, 4H, Cyclopropyl

).

Mass Spectrometry (ESI+):

Expected

(approx).

Characteristic Iodine isotope pattern (no M+2 significant peak, unlike Cl/Br).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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